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Compound of Interest

Compound Name: ER-464195-01

CAS No.: 859218-37-4

Cat. No.: B15279959

Get Quote

CAS Number: 859218-37-4

This technical guide provides an in-depth overview of ER-464195-01, a novel small molecule

inhibitor of the Calreticulin (CRT)-Integrin α interaction. This document is intended for

researchers, scientists, and drug development professionals interested in the therapeutic

potential of targeting this pathway in inflammatory diseases.

Introduction
ER-464195-01 is an orally active compound identified as a potent inhibitor of the interaction

between Calreticulin (CRT) and the cytoplasmic tail of integrin α subunits (ITGAs).[1][2] This

interaction is crucial for the activation of integrins and subsequent leukocyte adhesion and

infiltration into inflamed tissues, a key pathological feature of inflammatory bowel disease (IBD).

[1][2][3] By disrupting the CRT-ITGA binding, ER-464195-01 effectively suppresses the

adhesiveness of T cells and neutrophils, thereby mitigating the inflammatory cascade.[1][2]

Preclinical studies in mouse models of colitis have demonstrated its significant therapeutic

efficacy, suggesting its potential as a novel therapeutic agent for IBD.[4][5]
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Quantitative Data
The following tables summarize the in vitro potency and in vivo efficacy of ER-464195-01.

Table 1: In Vitro Inhibitory Activity of ER-464195-01

Target Interaction /
Process

Assay Type IC50 (µM) Reference

Calreticulin - Integrin

α4

Cell-free binding

assay
0.17 [1]

Calreticulin - Integrin

αL

Cell-free binding

assay
0.36 [1]

Calreticulin - Integrin

αM/α2/α5

Cell-free binding

assay
0.23 [1]

T-cell adhesion to

VCAM-1

Cell-based adhesion

assay
0.15

Neutrophil adhesion to

ICAM-1

Cell-based adhesion

assay
0.19

Table 2: In Vivo Efficacy of ER-464195-01 in Mouse Models of Colitis
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Colitis
Model

Administrat
ion Route

Dosage Study Type
Key
Findings

Reference

DSS-induced

colitis
Oral 10 mg/kg/day Prophylactic

Attenuated

body weight

loss, reduced

disease

activity index,

and

prevented

colon

shortening.

DSS-induced

colitis
Oral 5 mg/kg/day Therapeutic

Ameliorated

body weight

loss, colon

shortening,

and the

disease

activity index

score.

CD4+CD45R

Bhigh T-cell

transfer

Oral Not specified Therapeutic

Significantly

improved

body weight

loss.

Mechanism of Action and Signaling Pathway
ER-464195-01 exerts its anti-inflammatory effects by directly targeting the interaction between

Calreticulin and the highly conserved KxGFFKR motif in the cytoplasmic tail of integrin α

subunits. This interaction is a critical intracellular event that promotes a high-affinity state of

integrins on the leukocyte cell surface. Activated integrins then bind to their ligands, such as

VCAM-1 and ICAM-1, on the vascular endothelium, facilitating leukocyte adhesion and

transmigration into inflamed tissues. By inhibiting the initial CRT-ITGA binding, ER-464195-01
prevents the conformational changes required for integrin activation, thereby reducing

leukocyte adhesion and subsequent inflammation.
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Mechanism of action of ER-464195-01.

Experimental Protocols
Detailed experimental protocols for the key in vivo models are summarized below. Specific

protocols for the in vitro binding assays were not available in the reviewed literature.

DSS-Induced Colitis Mouse Model
This model mimics the acute inflammation observed in ulcerative colitis.

Animals: C57BL/6 mice.

Induction of Colitis: Administration of 2-5% (w/v) Dextran Sulfate Sodium (DSS) in the

drinking water for 5-7 consecutive days.[2][5][6][7][8]

ER-464195-01 Administration:

Prophylactic: Oral gavage of 10 mg/kg/day initiated concurrently with DSS administration.

Therapeutic: Oral gavage of 5 mg/kg/day initiated after the onset of colitis symptoms.

Assessment of Colitis Severity:

Daily Monitoring: Body weight, stool consistency, and presence of blood in the stool are

recorded to calculate the Disease Activity Index (DAI).
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Post-mortem Analysis: Colon length and weight are measured. Histological analysis of the

colon tissue is performed to assess inflammation, crypt damage, and cellular infiltration.

CD4+CD45RBhigh T-Cell Transfer Colitis Model
This model recapitulates the chronic, T-cell-mediated inflammation characteristic of Crohn's

disease.

Recipient Mice: Immunodeficient mice, such as RAG-1 knockout or SCID mice.[1][4][9][10]

[11]

Cell Transfer:

Isolation of CD4+ T-cells from the spleens of healthy donor mice (e.g., C57BL/6).

Separation of the naive T-cell population (CD4+CD45RBhigh) using fluorescence-

activated cell sorting (FACS).[9]

Intraperitoneal injection of the isolated CD4+CD45RBhigh T-cells into the recipient mice.

[9]

Development of Colitis: Mice typically develop colitis within 5-8 weeks after T-cell transfer.[9]

[11]

ER-464195-01 Administration: Therapeutic oral administration is initiated after the

development of colitis symptoms.

Assessment of Colitis Severity:

Monitoring: Body weight is monitored regularly.

Post-mortem Analysis: Histological examination of the colon is performed to evaluate the

extent of inflammation.

Drug Development Considerations
Pharmacokinetics: Specific pharmacokinetic data for ER-464195-01, including its absorption,

distribution, metabolism, and excretion (ADME) properties, are not currently available in the
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public domain. As a piperazine derivative, it belongs to a class of compounds known for their

favorable pharmacokinetic profiles.[6][7][10] Further studies are required to characterize the

pharmacokinetic profile of ER-464195-01.

Toxicology: There is no publicly available information on the toxicology or safety profile of ER-
464195-01.

Clinical Trials: A search of clinical trial registries did not identify any registered clinical trials for

ER-464195-01.

Summary and Future Directions
ER-464195-01 is a promising preclinical candidate for the treatment of IBD. Its novel

mechanism of action, targeting the intracellular activation of integrins via the Calreticulin-

Integrin α interaction, offers a differentiated approach to modulating leukocyte adhesion and

inflammation. The potent in vitro activity and significant in vivo efficacy in established colitis

models underscore its therapeutic potential.

Future research should focus on a comprehensive characterization of its pharmacokinetic and

safety profiles to support its advancement into clinical development. Further elucidation of the

downstream signaling consequences of inhibiting the CRT-ITGA interaction in different immune

cell subsets would also provide a more complete understanding of its immunomodulatory

effects.

Experimental Workflow Diagram
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General experimental workflow for ER-464195-01.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15279959?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15279959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

